Cas no 17336-01-5 (3-{(benzyloxy)carbonylamino}pentanedioic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}pentanedioic acid
• CAS No: 17336-01-5
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• MDL: MFCD03425386
• CID: 905851
• PubChem ID: 19360950
• Update Time: 2025-05-21

3-{(benzyloxy)carbonylamino}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• benzyloxycarbonyl-3-aminoglutaric acid
• 3-amino-2-phenylmethoxycarbonylpentanedioic acid
• 3-Benzyloxycarbonylamino-glutarsaeure
• N-benzyloxycarbonyl 3-amino-glutaric acid
• RARECHEM AL CF 0572
• 3-{(benzyloxy)carbonylamino}pentanedioic acid
• 3-(((Benzyloxy)carbonyl)amino)pentanedioic acid
• SCHEMBL7136060
• 17336-01-5
• EN300-815184
• 3-{[(benzyloxy)carbonyl]amino}pentanedioic acid
• 3-(phenylmethoxycarbonylamino)pentanedioic acid
• DB-393501

• MDL： MFCD03425386
• Inchi： 1S/C13H15NO6/c15-11(16)6-10(7-12(17)18)14-13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,19)(H,15,16)(H,17,18)
• InChI Key： OOVBMZPOXNHDCH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 281.09000
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.93000
• LogP: 1.62170

Additional information on 3-{(benzyloxy)carbonylamino}pentanedioic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}pentanedioic acid (CAS: 17336-01-5)

The compound 3-{(benzyloxy)carbonylamino}pentanedioic acid (CAS: 17336-01-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its benzyloxycarbonyl (Cbz) protecting group and pentanedioic acid backbone, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its role in peptide synthesis, drug delivery systems, and as a potential therapeutic agent, highlighting its importance in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-{(benzyloxy)carbonylamino}pentanedioic acid as a building block for the development of novel protease inhibitors. The researchers demonstrated that the compound's unique structural features enable it to interact selectively with protease active sites, offering a promising avenue for the treatment of diseases such as HIV and hepatitis C. The study employed molecular docking simulations and in vitro assays to validate the compound's inhibitory activity, providing robust evidence for its potential therapeutic applications.

In addition to its role in drug development, 3-{(benzyloxy)carbonylamino}pentanedioic acid has been utilized in the design of advanced drug delivery systems. A 2024 publication in Bioconjugate Chemistry detailed its incorporation into polymeric nanoparticles for targeted cancer therapy. The researchers functionalized the compound with polyethylene glycol (PEG) chains to enhance solubility and biocompatibility, resulting in nanoparticles capable of selectively delivering chemotherapeutic agents to tumor tissues. This approach not only improved drug efficacy but also minimized off-target effects, underscoring the compound's utility in precision medicine.

Further research has explored the compound's potential in neurodegenerative disease treatment. A recent preprint on bioRxiv reported that derivatives of 3-{(benzyloxy)carbonylamino}pentanedioic acid exhibit neuroprotective properties in models of Alzheimer's disease. The study identified that these derivatives modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells, suggesting a dual mechanism of action. While further in vivo studies are needed, these findings open new possibilities for the compound's use in addressing unmet medical needs in neurology.

The synthesis and scalability of 3-{(benzyloxy)carbonylamino}pentanedioic acid have also been subjects of recent investigation. A 2023 paper in Organic Process Research & Development presented an optimized synthetic route that improves yield and reduces environmental impact. The authors employed green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, to achieve a more sustainable production process. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

In conclusion, recent studies on 3-{(benzyloxy)carbonylamino}pentanedioic acid (CAS: 17336-01-5) have expanded our understanding of its multifaceted roles in chemical biology and pharmaceutical research. From its applications in drug discovery and delivery to its potential in treating neurodegenerative diseases, this compound continues to demonstrate significant value. Future research directions may include further exploration of its therapeutic mechanisms, development of additional derivatives, and translation of preclinical findings into clinical trials. As the field progresses, 3-{(benzyloxy)carbonylamino}pentanedioic acid is poised to remain a key player in advancing biomedical science.